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Compound of Interest

Compound Name: Sari 59-801

Cat. No.: B1681469

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Sari 59-
801 powder in a research setting. Sari 59-801 is a novel, orally effective hypoglycemic
compound that stimulates insulin release.

Product Information and Storage

Proper storage is crucial to maintain the stability and efficacy of Sari 59-801 powder.

Parameter Guideline

Short-term (days to weeks): 0-4°C[1]. Long-term

Storage Temperature
(months to years): -20°C or -80°C[1][2][3][4].

Physical Form Solid powder.

Typically shipped at ambient temperature as a
Shipping non-hazardous chemical. Blue ice may be used

upon request or for evaluation samples.

Safety and Handling

As a specific Safety Data Sheet (SDS) for Sari 59-801 is not readily available in the public
domain, standard laboratory safety precautions for handling chemical compounds of unknown
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toxicity should be strictly followed.
General Precautions:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety
glasses with side shields, and chemical-resistant gloves.

» Ventilation: Handle the powder in a well-ventilated area, preferably in a chemical fume hood
to avoid inhalation of dust.

» Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental
contact, rinse the affected area thoroughly with water.

 Ingestion: Do not eat, drink, or smoke while handling the compound.
Solution Preparation

Sari 59-801 is soluble in Dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM Stock Solution in DMSO:

e Materials:

o Sari 59-801 powder (Molecular Weight: 313.4 g/mol )

o

Anhydrous DMSO

o

Sterile microcentrifuge tubes or vials

[¢]

Calibrated analytical balance

Vortex mixer and ultrasonic bath

[¢]

e Procedure:

1. Equilibrate the Sari 59-801 powder vial to room temperature before opening to prevent
moisture condensation.
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2. Weigh out the desired amount of Sari 59-801 powder using a calibrated analytical balance
in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 3.134 mg of the powder.

3. Add the appropriate volume of anhydrous DMSO to the vial containing the powder.
4. Vortex the solution thoroughly to dissolve the powder.

5. For enhanced solubility, warm the tube to 37°C and use an ultrasonic bath for a short
period.

6. Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid
repeated freeze-thaw cycles.

Stock Solution Storage:
e Store stock solutions at -20°C for several months.

Experimental Protocols

Sari 59-801 is primarily used to study insulin secretion from pancreatic -cells.

In Vitro Islet Stimulation Assay

This protocol is based on studies investigating the effect of Sari 59-801 on isolated pancreatic
islets.

Objective: To determine the dose-dependent effect of Sari 59-801 on insulin secretion from
isolated pancreatic islets.

Methodology:

« |slet Isolation: Isolate pancreatic islets from rats or mice using standard collagenase
digestion and density gradient centrifugation methods.

e Pre-incubation: Pre-incubate the isolated islets in a Krebs-Ringer bicarbonate buffer (KRBB)
containing a low glucose concentration (e.g., 3 mM) for a period of 45-60 minutes at 37°C to
establish a basal insulin secretion rate.
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e Stimulation:

o Prepare working solutions of Sari 59-801 by diluting the DMSO stock solution in KRBB to
the desired final concentrations (e.g., 0.05 mM, 0.1 mM, 0.3 mM). Ensure the final DMSO
concentration is consistent across all conditions and does not exceed a level that affects
islet viability (typically <0.5%).

o Incubate batches of islets with the different concentrations of Sari 59-801 in KRBB with a
fixed glucose concentration for 1 hour at 37°C. A concentration of 0.3 mM has been shown
to produce a maximum release in some studies.

o Include appropriate controls:
» Basal control (low glucose, no Sari 59-801)

= Vehicle control (low glucose with the same final concentration of DMSO as the
experimental groups)

= Positive control (e.g., a known secretagogue like high glucose or tolbutamide)
o Sample Collection: After the incubation period, collect the supernatant from each condition.

 Insulin Measurement: Quantify the insulin concentration in the collected supernatants using
a commercially available ELISA or radioimmunoassay (RIA) kit.

o Data Analysis: Express the results as fold-change over the basal control or as absolute
insulin concentrations. Perform statistical analysis to determine the significance of the
observed effects.

Mechanism of Action

Studies have indicated that Sari 59-801 stimulates insulin secretion by promoting the influx of
calcium (Ca2+) into pancreatic (-cells, rather than by increasing cyclic AMP (CAMP) levels.
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Caption: Proposed signaling pathway for Sari 59-801-induced insulin secretion.
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Caption: Experimental workflow for in vitro islet stimulation assay.
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Disclaimer: This document is intended for research use only. The information provided is based
on publicly available data and should not be considered a substitute for a comprehensive
Safety Data Sheet (SDS). All laboratory work should be conducted by trained professionals in
accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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